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Compound of Interest

Compound Name: Bariumbenzoat

Cat. No.: B15350639 Get Quote

Barium benzoate, an organic-metal salt, possesses distinct physical properties that are critical

for its application and handling in a laboratory setting. A summary of its key quantitative data is

presented below.

Property Value Reference

Molecular Formula C₁₄H₁₀BaO₄ [1][2][3][4]

Molecular Weight 379.55 g/mol [1][2][3][4][5]

Density 2 g/cm³ (at 20°C) [1][5]

Experimental Determination of Density
The density of a solid compound like barium benzoate can be determined using several

established methods. The choice of method depends on the required accuracy and the

physical form of the sample. Common techniques include the use of a pycnometer or the fluid

displacement method based on Archimedes' principle.[6]

Protocol: Density Determination by Fluid Displacement
This protocol describes the determination of the density of a solid, non-porous sample of

barium benzoate that is denser than water and insoluble in it.

Materials:

Analytical balance
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Graduated measuring cylinder

Deionized water

Spatula

Barium benzoate powder (or solid form)

Procedure:

Mass Measurement: Accurately weigh a sample of dry barium benzoate using an analytical

balance. Record this mass as m.[7]

Initial Volume Measurement: Fill a graduated cylinder with a known volume of deionized

water. Ensure the volume is sufficient to fully submerge the sample. Record this initial

volume as V₁.[8]

Sample Immersion: Carefully transfer the weighed barium benzoate sample into the

graduated cylinder. Ensure no water splashes out. The solid must be fully submerged.[8]

Final Volume Measurement: Record the new volume of the water with the submerged

sample as V₂.[9]

Calculation: The volume of the barium benzoate sample (V_s) is the difference between the

final and initial volumes: V_s = V₂ - V₁.[8]

Density Calculation: Calculate the density (ρ) of barium benzoate using the formula: ρ = m /

V_s.[7]
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Workflow for Density Determination

Start

Weigh dry sample of
Barium Benzoate (m)

Carefully immerse sample
in water

Calculate Density
(ρ = m / V_s)

Measure initial volume
of water in graduated

cylinder (V₁)

Measure final volume
of water with

submerged sample (V₂)

Calculate sample volume
(V_s = V₂ - V₁)

End

Click to download full resolution via product page

Caption: Workflow for determining the density of a solid.
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Experimental Determination of Molecular Weight
The molecular weight of a pure, non-volatile compound can be determined through several

analytical techniques. For small molecules, methods based on colligative properties, such as

freezing point depression (cryoscopy) or boiling point elevation (ebulliometry), are historically

significant and instructive.[10][11] Modern methods often rely on mass spectrometry for precise

molecular weight determination.

Protocol: Molecular Weight Determination by Freezing
Point Depression (Cryoscopy)
This method is based on the principle that dissolving a solute in a solvent lowers the freezing

point of the solvent. The magnitude of this depression is directly proportional to the molal

concentration of the solute.

Materials:

Beckmann thermometer or a precise digital thermometer

Freezing point apparatus

A suitable solvent with a known cryoscopic constant (K_f) and freezing point (e.g.,

cyclohexane, camphor)

Analytical balance

Barium benzoate (solute)

Procedure:

Solvent Freezing Point: Accurately weigh a known mass of the chosen solvent (m_solvent)

and place it in the freezing point apparatus. Determine the precise freezing point of the pure

solvent (T_f_pure). This involves cooling the solvent while stirring and recording the

temperature at which it freezes.

Sample Preparation: Accurately weigh a small, known mass of barium benzoate (m_solute).
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Solution Preparation: Dissolve the weighed barium benzoate in the solvent already present

in the apparatus.

Solution Freezing Point: Determine the freezing point of the resulting solution (T_f_solution)

using the same method as for the pure solvent.

Calculation of Freezing Point Depression (ΔT_f): Calculate the change in freezing point:

ΔT_f = T_f_pure - T_f_solution.

Molality Calculation: Calculate the molality (b) of the solution using the formula: ΔT_f = K_f *

b. Therefore, b = ΔT_f / K_f.

Moles of Solute Calculation: From the definition of molality (moles of solute per kg of

solvent), calculate the moles of barium benzoate (n_solute): n_solute = b * (m_solvent /

1000).

Molecular Weight Calculation: Finally, calculate the molecular weight (MW) of barium

benzoate: MW = m_solute / n_solute.
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Workflow for Molecular Weight Determination (Cryoscopy)
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Caption: Workflow for determining molecular weight via cryoscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BARIUM BENZOATE | 533-00-6 [amp.chemicalbook.com]

2. BARIUM BENZOATE CAS#: 533-00-6 [amp.chemicalbook.com]

3. Barium benzoate | C14H10BaO4 | CID 160513 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 533-00-6 CAS MSDS (BARIUM BENZOATE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

5. Cas 533-00-6,BARIUM BENZOATE | lookchem [lookchem.com]

6. Density - Wikipedia [en.wikipedia.org]

7. youtube.com [youtube.com]

8. youtube.com [youtube.com]

9. youtube.com [youtube.com]

10. uomosul.edu.iq [uomosul.edu.iq]

11. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Physicochemical Properties of Barium Benzoate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15350639#barium-benzoate-molecular-weight-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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